Cas no 1210470-48-6 ((5-(4-Chlorophenyl)thiophen-2-yl)boronic acid)
1210470-48-6 structure
Product Name:(5-(4-Chlorophenyl)thiophen-2-yl)boronic acid
CAS No:1210470-48-6
MF:C26H26B2Cl2O4S2
MW:559.140243053436
MDL:MFCD18383054
CID:4563063
PubChem ID:118704777
Update Time:2024-11-06
(5-(4-Chlorophenyl)thiophen-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-(4-chlorophenyl)thiophen-2-yl)boronic acid
- 5-(4-Chlorophenyl)thiophen-2-ylboronic acid
- (5-(4-chlorophenyl)thiophen-2-yl)boronicacid
- C12860
- MFCD18383054
- CS-B0923
- AKOS037650503
- [5-(4-chlorophenyl)thiophen-2-yl]boronic acid;2-[5-(4-chlorophenyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1210470-48-6
- CS-14899
- (5-(4-Chlorophenyl)thiophen-2-yl)boronic acid
-
- MDL: MFCD18383054
- Inchi: 1S/C16H18BClO2S.C10H8BClO2S/c1-15(2)16(3,4)20-17(19-15)14-10-9-13(21-14)11-5-7-12(18)8-6-11;12-8-3-1-7(2-4-8)9-5-6-10(15-9)11(13)14/h5-10H,1-4H3;1-6,13-14H
- InChI Key: YHEDBMOYDOSINM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC=C(B2OC(C)(C)C(C)(C)O2)S1.ClC1C=CC(=CC=1)C1=CC=C(B(O)O)S1
Computed Properties
- Exact Mass: 558.0835674g/mol
- Monoisotopic Mass: 558.0835674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 4
- Complexity: 576
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115
(5-(4-Chlorophenyl)thiophen-2-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-B0923-500mg |
(5-(4-chlorophenyl)thiophen-2-yl)boronic acid |
1210470-48-6 | 99.81% | 500mg |
$1500.0 | 2022-04-28 | |
| Chemenu | CM388414-100mg |
(5-(4-chlorophenyl)thiophen-2-yl)boronic acid |
1210470-48-6 | 95%+ | 100mg |
$831 | 2023-01-19 | |
| Chemenu | CM388414-250mg |
(5-(4-chlorophenyl)thiophen-2-yl)boronic acid |
1210470-48-6 | 95%+ | 250mg |
$1385 | 2023-01-19 | |
| eNovation Chemicals LLC | D770268-100mg |
(5-(4-chlorophenyl)thiophen-2-yl)boronic acid |
1210470-48-6 | 98% | 100mg |
$840 | 2024-06-07 | |
| eNovation Chemicals LLC | D770268-250mg |
(5-(4-chlorophenyl)thiophen-2-yl)boronic acid |
1210470-48-6 | 98% | 250mg |
$1400 | 2024-06-07 | |
| 1PlusChem | 1P008U1I-100mg |
(5-(4-chlorophenyl)thiophen-2-yl)boronic acid |
1210470-48-6 | 98% | 100mg |
$840.00 | 2023-12-26 | |
| 1PlusChem | 1P008U1I-250mg |
(5-(4-chlorophenyl)thiophen-2-yl)boronic acid |
1210470-48-6 | 98% | 250mg |
$1385.00 | 2023-12-26 | |
| Aaron | AR008U9U-100mg |
(5-(4-Chlorophenyl)Thiophen-2-Yl)Boronic Acid |
1210470-48-6 | 98% | 100mg |
$749.00 | 2025-02-10 | |
| Aaron | AR008U9U-250mg |
(5-(4-Chlorophenyl)Thiophen-2-Yl)Boronic Acid |
1210470-48-6 | 98% | 250mg |
$1248.00 | 2025-02-10 | |
| A2B Chem LLC | AE11382-50mg |
5-(4-Chlorophenyl)thiophen-2-ylboronic acid |
1210470-48-6 | 95+% | 50mg |
$473.00 | 2024-04-20 |
(5-(4-Chlorophenyl)thiophen-2-yl)boronic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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